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The table below summarizes the core quantitative data available for DosatiLink-1 from the search results

[1].

Property Value

Name DosatiLink-1

CAS Number 2941512-37-2

Molecular Formula C₆₉H₉₃Cl₂F₂N₁₃O₁₇S

Molar Mass 1517.52 g/mol

Primary Bioactivity Abelson murine leukemia (ABL) enzyme inhibitor

Storage &
Transport

Store as per Certificate of Analysis; transport at room temperature in continental
US

Intended Use For research use only, not for human use.

Biological Context & Signaling Pathways

DosatiLink-1 is characterized as an inhibitor of the Abelson murine leukemia (ABL) enzyme [1]. ABL is a

critical component in cell signaling networks.
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Signaling pathways like the MAPK/ERK pathway are fundamental to how cells interpret signals and

initiate responses, such as growth and differentiation [2]. The ERK pathway, for instance, transmits signals

through a cascade of phosphorylation events [2]. Inhibiting a key enzyme like ABL can therefore have a

significant impact on these carefully regulated cellular processes.

Experimental Protocols for Key Techniques

While a specific protocol for using DosatiLink-1 is not provided, the following detailed methodologies for

common laboratory techniques are highly relevant for researchers in this field.

SDS-PAGE Protocol [3]

This protocol is used to separate proteins by molecular weight, a common step in analyzing the effects of

kinase inhibitors.

Objective: To separate protein samples via SDS-PAGE gel electrophoresis.

Materials:
2x Loading Buffer: 100 mM Tris-Cl pH 6.8, 4% SDS, 0.2% bromophenol blue, 20% glycerol,

200 mM DTT (add before use).
5x Running Buffer: 25 mM Tris, 250 mM glycine pH 8.3, 0.1% SDS.

Coomassie Stain (1L): 2.5 g Coomassie dye, 500 ml methanol, 400 ml water, 100 ml glacial
acetic acid.

Destain (1L): 500 ml methanol, 400 ml water, 100 ml glacial acetic acid.
Gel Solutions: 30% Protogel (37:1), 1.5M Tris pH 8.8, 1M Tris pH 6.8, water, 10% APS,

TEMED.
Methodology:

Gel Preparation: Assemble gel plates and caster. Prepare resolving and stacking gel solutions
according to desired acrylamide percentage (e.g., 8%, 10%, 12%). Pour resolving gel, overlay

with N-butanol, and wait 20 minutes to polymerize. Pour off butanol, rinse with water, add
stacking gel, and insert well comb.

Sample Preparation: Dilute protein samples with 2x loading buffer. Boil samples at 95°C for 5
minutes.

Electrophoresis: Clip gel into apparatus, fill with 1x running buffer. Load samples and
molecular weight marker. Run at 10-15 amps until samples enter resolving gel, then increase to

20-25 amps until dye front reaches the bottom.
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Staining & Visualization: Incubate gel in Coomassie stain (overnight on a rocker or with

microwave-assisted heating). Destain for 3-4 hours or overnight until background is clear.
Image the gel.

Protocol Representation with SIRO Model [4]

For standardized reporting of experimental procedures, the Sample, Instrument, Reagent, Objective

(SIRO) model provides a minimal information framework.

Sample: e.g., Tumor tissue, cell lysate.
Instrument: e.g., Gel electrophoresis apparatus, power supply.

Reagent: e.g., DosatiLink-1, acrylamide, Tris, SDS.
Objective: e.g., "To analyze the effect of DosatiLink-1 on ABL kinase autophosphorylation."

Visualizing Signaling and Experimental Workflows

The following diagrams, defined using the DOT language [5], illustrate the core concepts of signaling

pathways and a generalized experimental workflow involving DosatiLink-1.
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DosatiLink-1 inhibits ABL kinase activity to block signaling cascade [1] [2].
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General workflow for analyzing DosatiLink-1 effects on protein signaling [3].

Suggestions for Further Research

The information available online about DosatiLink-1 is currently limited. To gather the depth of information

required for a full whitepaper, I suggest you:

Consult the Primary Reference: The key source cited for DosatiLink-1 is a 2023 article by Robert
B. Kargbo in ACS Medicinal Chemistry Letters titled "Expanding the Chemical Space: New Approach

to Cell-Permeable Drugs" [1]. Accessing this paper is essential.
Search Specialized Databases: Look for more details on chemical vendor websites, in patent filings,

or in specialized pharmacological databases that may have more comprehensive profiles.
Refine Your Search: Use specific terms like "ABL kinase inhibitor experimental protocol" or

"DosatiLink-1 synthesis" to find more detailed methodological information.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b12863473#dosatilink-1-molar-

mass-1517-52]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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